2-(1,3-Dioxoindan-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile
Overview
Description
Synthesis Analysis
The synthesis of various diastereomeric 1,2,4-thiadiazole-5-carbonitriles depends on the reaction of N-imidoylthioureas with 2-(1,3-dioxoindan-2-ylidene)malononitrile . The reaction of N-imidoylthioureas with 2-(1,3-dioxoindan-2-ylidene)malononitrile furnished indeno[1,2-d][1,3]thiazepines in 70-85% yields .Molecular Structure Analysis
The molecular structure of “2-(1,3-Dioxoindan-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile” can be analyzed using various chemistry software . The molecule contains a central folded ring system of two cis-fused 5-membered heterocyclic rings .Chemical Reactions Analysis
The reaction of N-imidoylthioureas with 2-(1,3-dioxoindan-2-ylidene)malononitrile led to the formation of 1,3,5-thiadiazepines . The mechanism of the products’ formation is discussed .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(1,3-Dioxoindan-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile” include its molecular weight, density, melting point, boiling point, and molecular formula .Scientific Research Applications
Organic Solar Cells (OSCs)
Interface Reactions and Stability
Long-term stability is crucial for practical applications of organic solar cells (OSCs). The stability of OSCs depends on factors such as materials stability, morphology stability of bulk-heterojunctions, and interface stability. In particular, the interface stability between the emerging acceptor–donor–acceptor (A–D–A) type nonfullerene active layers and interfacial layers plays a critical role .
Mechanism and Strategies:Photocatalysis
SAM1 Modification for Photostability
The compound has been investigated for its photocatalytic properties. For instance, the SAM1 modification of 4-((1,3-dioxoindan-2-ylidene)methyl)benzoic acid passivates the photocatalytic sites of ZnO, improving the photostability of nonfullerene OSCs .
Pharmaceutical Testing
(2-(((1,3-Dioxoindan-2-ylidene)methyl)amino)phenyl)-N-methylformamide
This compound has potential applications in pharmaceutical testing. High-quality reference standards are available for accurate results .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(1,3-dioxoinden-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO3/c1-16(2,3)15(20)11(8-17)12-13(18)9-6-4-5-7-10(9)14(12)19/h4-7H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTEFXGGXUWVDMG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)C(=C1C(=O)C2=CC=CC=C2C1=O)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,3-Dioxoindan-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile | |
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